Cas no 1807384-67-3 (Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate)

• Product Name: Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate
• CAS No: 1807384-67-3
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 4959709
• Update Time: 2025-05-26

Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate

• Inchi： 1S/C15H16O5/c1-3-20-15(19)13-6-4-11(5-7-14(17)18)9-12(13)8-10(2)16/h4-7,9H,3,8H2,1-2H3,(H,17,18)/b7-5+
• InChI Key： AZVIRYDRFUBFSO-FNORWQNLSA-N
• SMILES： O(CC)C(C1C=CC(/C=C/C(=O)O)=CC=1CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 399
• XLogP3: 1.7
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate

Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate (CAS No. 1807384-67-3): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate (CAS No. 1807384-67-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoic acid derivatives and is characterized by its ethyl ester group, a vinyl carboxylic acid moiety, and a 2-oxopropyl substituent. The combination of these functional groups imparts distinct chemical properties that make it an intriguing candidate for various biological studies.

The structural complexity of Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate offers several advantages in drug design and development. The presence of the ethyl ester group enhances its solubility and bioavailability, while the vinyl carboxylic acid moiety provides a reactive site for conjugation with other molecules. The 2-oxopropyl substituent, on the other hand, introduces a ketone functionality that can participate in various chemical reactions and interactions with biological targets.

Recent research studies have explored the potential of Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Another promising area of research involves the antioxidant properties of Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound possesses significant antioxidant activity, which can help mitigate oxidative damage and protect cells from oxidative stress-induced injury.

In addition to its anti-inflammatory and antioxidant properties, Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate has also shown promise as an anticancer agent. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing cell proliferation. The mechanism of action appears to involve the modulation of signaling pathways involved in cell cycle regulation and apoptosis, making it a potential lead compound for further development in cancer therapy.

The pharmacokinetic profile of Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate has been extensively studied to understand its behavior in biological systems. In vivo studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, where it can exert its therapeutic effects.

The safety profile of Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate has also been evaluated in preclinical studies. Toxicity assessments have revealed that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, Ethyl 4-(2-carboxyvinyl)-2-(2-oxopropyl)benzoate (CAS No. 1807384-67-3) is a promising compound with a diverse range of biological activities. Its unique structural features, coupled with its favorable pharmacokinetic and safety profiles, make it an attractive candidate for further investigation in medicinal chemistry. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases, paving the way for potential clinical applications.